Cas no 2034522-22-8 ([3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone)

• Product Name: [3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone
• CAS No: 2034522-22-8
• MF: C₁₃H₁₂F₃N₅O₃S
• MW: 375.32629108429
• CID: 5552665
• Update Time: 2025-07-14

[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone Chemical and Physical Properties

Names and Identifiers

• [3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone

• Inchi： 1S/C13H12F3N5O3S/c1-20-7-18-19-12(20)25(23,24)9-5-21(6-9)11(22)8-2-3-10(17-4-8)13(14,15)16/h2-4,7,9H,5-6H2,1H3
• InChI Key： WOLHUPCTNJJWGW-UHFFFAOYSA-N
• SMILES： C(N1CC(S(C2N(C)C=NN=2)(=O)=O)C1)(C1=CC=C(C(F)(F)F)N=C1)=O

Additional information on [3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone

Chemical Compound CAS No. 2034522-22-8: [3-[(4-Methyl-1,2,4-Triazol-3-Yl)Sulfonyl]Azetidin-1-Yl]-[6-(Trifluoromethyl)Pyridin-3-Yl]Methanone

The compound with CAS No. 2034522-22-8, named as [3-[(4-Methyl-1,2,4-Triazol-3-Yl)Sulfonyl]Azetidin-1-Yl]-[6-(Trifluoromethyl)Pyridin-3-Yl]Methanone, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound has garnered attention due to its unique structural features and promising biological activities.

The molecular structure of this compound is characterized by the presence of a triazole ring, which is a well-known heterocyclic structure with applications in various therapeutic agents. The sulfonyl group attached to the triazole ring adds to the molecule's stability and bioavailability. Additionally, the trifluoromethyl substituent on the pyridine ring introduces electron-withdrawing effects, enhancing the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a kinase inhibitor, making it a promising candidate for the treatment of various cancers and inflammatory diseases. The integration of the azetidine ring further enhances the molecule's ability to interact with target proteins, thereby improving its therapeutic efficacy.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution reactions and coupling reactions. Researchers have optimized the synthetic pathway to achieve high yields and purity levels, ensuring its suitability for preclinical studies.

In terms of pharmacological properties, this compound has demonstrated remarkable selectivity towards specific kinase targets. Preclinical data indicate that it exhibits potent inhibitory activity against oncogenic kinases such as EGFR and ALK, which are implicated in several types of cancers.

The introduction of the methanone group in the molecular structure plays a crucial role in modulating the compound's solubility and permeability. This feature is essential for ensuring effective delivery of the drug to target tissues within the body.

Moreover, computational studies using molecular docking techniques have revealed that this compound binds effectively to the active sites of its target enzymes. These findings underscore its potential as a lead molecule for developing novel therapeutic agents.

In conclusion, CAS No. 2034522-22-8 represents a cutting-edge advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset in the ongoing quest for innovative treatments for various diseases.